2-(4-chlorophenoxy)propanamide
Description
“2-(4-chlorophenoxy)propanamide” is a chemical substance . It contains a total of 39 bonds, including 19 non-H bonds, 7 multiple bonds, 8 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 secondary amide .
Synthesis Analysis
The synthesis of similar compounds involves various methods such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis . A method for preparing 2-chloro-4-(4-chlorophenoxy)-hypnone, which might be a precursor to the target compound, involves two steps: etherification reaction of m-dichlorobenzene to p-chlorophenol salt under the catalysis of copper oxide or cupric salt to generate 3, 4’-dichloro-diphenyl ether, and then acylation reaction between the 3, 4’-dichloro-diphenyl ether and acylation reagent acetic anhydride or acetyl chloride .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chlorophenoxy)propanamide involves the reaction of 4-chlorophenol with propionyl chloride to form 2-(4-chlorophenoxy)propanoic acid, which is then converted to the amide using ammonia.", "Starting Materials": [ "4-chlorophenol", "propionyl chloride", "ammonia" ], "Reaction": [ "4-chlorophenol is reacted with propionyl chloride in the presence of a catalyst such as aluminum chloride to form 2-(4-chlorophenoxy)propanoic acid.", "The resulting acid is then treated with ammonia in the presence of a dehydrating agent such as thionyl chloride to form 2-(4-chlorophenoxy)propanamide." ] } | |
CAS RN |
24889-00-7 |
Product Name |
2-(4-chlorophenoxy)propanamide |
Molecular Formula |
C9H10ClNO2 |
Molecular Weight |
199.6 |
Purity |
95 |
Origin of Product |
United States |
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